Cas no 1369144-30-8 (1-(4-bromo-1H-indol-3-yl)ethan-1-amine)

• Product Name: 1-(4-bromo-1H-indol-3-yl)ethan-1-amine
• CAS No: 1369144-30-8
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 5824085
• PubChem ID: 82388498
• Update Time: 2025-10-22

1-(4-bromo-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1H-indol-3-yl)ethan-1-amine
• 1369144-30-8
• EN300-1645226

• Inchi： 1S/C10H11BrN2/c1-6(12)7-5-13-9-4-2-3-8(11)10(7)9/h2-6,13H,12H2,1H3
• InChI Key： CQTSLVKKQRLWPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=CN2)C(C)N

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(4-bromo-1H-indol-3-yl)ethan-1-amine

Professional Introduction to 1-(4-bromo-1H-indol-3-yl)ethan-1-amine (CAS No. 1369144-30-8)

1-(4-bromo-1H-indol-3-yl)ethan-1-amine, with the CAS number 1369144-30-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule has garnered considerable attention due to its structural features and potential biological activities. The indole core, a well-known pharmacophore, combined with the bromo substituent and amine functional group, makes it a versatile scaffold for drug discovery and development.

The compound's structure consists of a benzene ring fused with a pyrrole ring, forming the indole moiety. The presence of a bromine atom at the 4-position and an amine group at the 1-position of the indole ring enhances its reactivity and binding affinity to biological targets. This unique structural arrangement has led to its exploration in various therapeutic areas, including oncology, neurology, and inflammation.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. The bromo-substituted indole compounds, such as 1-(4-bromo-1H-indol-3-yl)ethan-1-amine, have been studied for their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that such compounds can interact with transcription factors and signaling pathways involved in cell proliferation and differentiation.

One of the most compelling aspects of 1-(4-bromo-1H-indol-3-yl)ethan-1-amine is its potential role in cancer research. Indole derivatives have demonstrated anti-cancer properties by inhibiting key enzymes like tyrosine kinases and cyclin-dependent kinases. The bromo group in this compound enhances its ability to bind to these enzymes, potentially leading to more effective cancer treatments. Preclinical studies have indicated that it may exhibit cytotoxic effects on various cancer cell lines, making it a promising candidate for further investigation.

The amine functional group in 1-(4-bromo-1H-indol-3-yl)ethan-1-amine also contributes to its biological activity. Amines are known to participate in hydrogen bonding interactions, which can improve the binding affinity of a molecule to its target. This property makes it an attractive scaffold for designing small-molecule drugs that can interact with biological macromolecules with high specificity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 1-(4-bromo-1H-indol-3-yl)ethan-1-amine with various biological targets. Molecular docking studies have suggested that this compound can bind to proteins involved in inflammatory pathways, such as COX-2 and NFκB. These interactions could lead to novel anti-inflammatory therapies, which are particularly relevant given the increasing prevalence of chronic inflammatory diseases.

The synthesis of 1-(4-bromo-1H-indol-3-yl)ethan-1-amine involves multi-step organic reactions, including bromination of indole derivatives and subsequent amination. The synthetic route must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both preclinical and clinical studies.

In conclusion, 1-(4-bromo-1H-indol-3-ylylanthanone ethanamino (CAS No. 1369144-30-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases, particularly cancer and inflammation. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.